Cas no 1032451-77-6 ((2R)-1-methanesulfonylpropan-2-amine)

• Product Name: (2R)-1-methanesulfonylpropan-2-amine
• CAS No: 1032451-77-6
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• CID: 6360064
• PubChem ID: 55285520
• Update Time: 2025-06-11

(2R)-1-methanesulfonylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-methanesulfonylpropan-2-amine
• (R)-2-Methanesulfonyl-1-methyl-ethylamine
• 2-Propanamine, 1-(methylsulfonyl)-, (2R)-
• (R)-1-(methylsulfonyl)propan-2-amine
• (2R)-1-(Methylsulfonyl)-2-propanamine
• SCHEMBL3809141
• DTXSID701286319
• AKOS006351973
• (2R)-1-methylsulfonylpropan-2-amine
• EN300-1990294
• 1032451-77-6

• Inchi： 1S/C4H11NO2S/c1-4(5)3-8(2,6)7/h4H,3,5H2,1-2H3/t4-/m1/s1
• InChI Key： NKJASCWYRCSSQE-SCSAIBSYSA-N
• SMILES： C(S(C)(=O)=O)[C@H](N)C

Computed Properties

• Exact Mass: 137.05104977g/mol
• Monoisotopic Mass: 137.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±23.0 °C(Predicted)
• pka: 7.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (2R)-1-methanesulfonylpropan-2-amine

Professional Introduction to (2R)-1-methanesulfonylpropan-2-amine (CAS No. 1032451-77-6)

(2R-1-methanesulfonylpropan-2-amine) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service Number (CAS No. 1032451-77-6), belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of (2R-1-methanesulfonylpropan-2-amine) features a chiral center at the propan-2-amine moiety, which is a critical feature for its interaction with biological targets. The presence of the methanesulfonyl group enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding studies.

In the realm of drug discovery, the significance of chiral compounds cannot be overstated. The stereochemistry of (2R-1-methanesulfonylpropan-2-amine) plays a pivotal role in determining its pharmacological efficacy and safety profiles. Researchers have been particularly interested in exploring its potential as a building block for more complex molecules that could target specific diseases with high selectivity. The compound's ability to mimic natural amino acids while incorporating functional groups that enhance binding affinity has opened new avenues for designing next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular modeling studies on (2R-1-methanesulfonylpropan-2-amine) have revealed its potential to interact with various protein targets, suggesting applications in treating conditions ranging from inflammatory disorders to neurological diseases. These computational insights have guided experimental efforts, leading to more efficient synthesis routes and improved yields of this valuable intermediate.

The synthesis of (2R-1-methanesulfonylpropan-2-amine) involves multi-step organic reactions that require careful optimization to achieve high enantioselectivity. The use of chiral auxiliaries or catalysts has been crucial in ensuring the stereochemical integrity of the final product. Recent innovations in asymmetric synthesis have made it possible to produce this compound with greater efficiency and purity, reducing costs and environmental impact associated with traditional synthetic methods.

Beyond its pharmaceutical applications, (2R-1-methanesulfonylpropan-2-amine) has shown promise in materials science and industrial chemistry. Its unique properties make it a candidate for developing novel polymers and coatings that exhibit enhanced durability and functionality. Additionally, the compound's reactivity allows for its incorporation into advanced chemical processes, where it serves as a key intermediate in the production of specialty chemicals.

The regulatory landscape for such compounds is continually evolving, with increasing emphasis on safety and sustainability. Manufacturers and researchers must adhere to stringent guidelines to ensure that (2R-1-methanesulfonylpropan-2-amine) is produced and handled responsibly. Recent regulatory changes have focused on improving transparency in the supply chain and reducing waste generation during synthesis, reflecting broader efforts to promote green chemistry principles.

In conclusion, (2R-1-methanesulfonylpropan-2-amine